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Compound of Interest

2-Ethoxycarbonylphenylboronic
Compound Name: d
aci

Cat. No.: B150935

An In-depth Technical Guide to the Physicochemical Properties of 2-
Ethoxycarbonylphenylboronic Acid

Introduction

2-Ethoxycarbonylphenylboronic acid, a member of the boronic acid family, is a versatile
organic compound of significant interest to researchers and professionals in drug development
and materials science. Its utility primarily stems from its role as a key building block in organic
synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-
Miyaura reaction.[1] This reaction is a powerful tool for the formation of carbon-carbon bonds,
enabling the construction of complex molecular architectures found in many pharmaceuticals
and functional materials.[1] This guide provides a comprehensive overview of the core
physicochemical properties of 2-Ethoxycarbonylphenylboronic acid, detailed experimental
protocols for their determination, and a visualization of its application in a key synthetic
workflow.

Core Physicochemical Properties

The physical and chemical characteristics of 2-Ethoxycarbonylphenylboronic acid are
fundamental to its handling, reactivity, and application in various chemical transformations.
These properties have been summarized in the table below.
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Property Value Source(s)
Molecular Formula CoH11BO4 [1112][3]
Molecular Weight 193.99 g/mol [1103114]

White to light yellow/orange
Appearance [1][5]
powder or crystals

Melting Point 128-139 °C [1][5]
Boiling Point 367.5 £ 44.0 °C (Predicted) [5]
Solubility Soluble in Methanol [5]
pKa 8.18 + 0.53 (Predicted) [5]
CAS Number 380430-53-5 [1][6]

Stability and Handling

2-Ethoxycarbonylphenylboronic acid is stable under recommended storage conditions,
which typically involve keeping it in a cool, dry place under an inert atmosphere (like nitrogen or
argon) at 2-8°C.[5][7] It is incompatible with strong oxidizing agents, strong acids, and strong
bases.[7] Thermal decomposition can lead to the release of irritating gases and vapors,
including carbon monoxide, carbon dioxide, and boron oxides.[7]

Experimental Protocols

Detailed experimental procedures for the characterization of a specific batch of 2-
Ethoxycarbonylphenylboronic acid are typically found in the Certificate of Analysis provided
by the supplier. However, the following are standard methodologies employed for determining
the key physicochemical properties outlined above.

Melting Point Determination

The melting point of boronic acids is a key indicator of purity and is commonly determined
using the capillary method with a calibrated melting point apparatus.
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» Sample Preparation: A small amount of the crystalline 2-Ethoxycarbonylphenylboronic
acid is finely ground and packed into a capillary tube to a height of 2-3 mm.

e Measurement: The capillary tube is placed in the heating block of the melting point
apparatus.

o Observation: The temperature is increased at a slow, controlled rate (e.g., 1-2 °C per minute)
near the expected melting point.

o Data Recording: The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted.

Solubility Assessment

The solubility of 2-Ethoxycarbonylphenylboronic acid in various solvents can be determined
qualitatively or quantitatively. The shake-flask method is a standard quantitative technique.

o Equilibration: An excess amount of the solid compound is added to a known volume of the
solvent (e.g., methanol) in a sealed flask.

o Agitation: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Separation: The saturated solution is filtered to remove any undissolved solid.

» Quantification: The concentration of 2-Ethoxycarbonylphenylboronic acid in the filtrate is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectroscopy, by comparing the result to a calibration
curve.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the compound's acidity. For boronic acids,
this reflects the equilibrium between the neutral boronic acid and the anionic boronate species.
Potentiometric titration is a common method for its determination.

» Solution Preparation: A precise weight of 2-Ethoxycarbonylphenylboronic acid is
dissolved in a suitable solvent system, often a mixture of water and an organic co-solvent
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like methanol to ensure solubility.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of
known concentration.

e pH Monitoring: The pH of the solution is monitored continuously throughout the titration using
a calibrated pH electrode.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point of the titration curve.

Applications in Synthesis: The Suzuki-Miyaura
Coupling

A primary application of 2-Ethoxycarbonylphenylboronic acid is its use as a coupling partner
in the Suzuki-Miyaura reaction.[1] This reaction facilitates the formation of a new carbon-carbon
bond between the boronic acid and an aryl or vinyl halide (or triflate), catalyzed by a
palladium(0) complex. This versatility is crucial for the synthesis of biaryl compounds, which are
common motifs in pharmaceuticals.

Below is a diagram illustrating the generalized workflow for a Suzuki-Miyaura cross-coupling
reaction utilizing 2-Ethoxycarbonylphenylboronic acid.
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1. Reaction Setup
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

2-Ethoxycarbonylphenylboronic acid is a valuable reagent with well-defined
physicochemical properties that make it suitable for a range of synthetic applications. Its
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stability, coupled with its reactivity in palladium-catalyzed reactions, has solidified its role as a
staple in the synthetic chemist's toolbox for constructing complex organic molecules. A
thorough understanding of its properties, as detailed in this guide, is essential for its safe and
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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